Cas no 88790-22-1 (1,2-Cycloheptanediol, 3-(4-aminophenoxy)-)

• Product Name: 1,2-Cycloheptanediol, 3-(4-aminophenoxy)-
• CAS No: 88790-22-1
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 621495
• PubChem ID: 13247057
• Update Time: 2025-04-19

1,2-Cycloheptanediol, 3-(4-aminophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cycloheptanediol, 3-(4-aminophenoxy)-
• 3-(4-aminophenoxy)cycloheptane-1,2-diol
• DTXSID00531783
• 88790-22-1

• Inchi： 1S/C13H19NO3/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(15)13(12)16/h5-8,11-13,15-16H,1-4,14H2
• InChI Key： SVTHPIRDAIWRAJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1CCCCC(C1O)O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.7Ų